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Compound of Interest

Compound Name: SR9238

Cat. No.: B610984

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
the selective liver X receptor (LXR) inverse agonist, SR9238. Adherence to these protocols is
critical to ensure personnel safety, minimize environmental impact, and maintain regulatory
compliance within the laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for SR9238. While specific SDS details may vary by supplier, the following general
precautions should always be observed:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves.

o Ventilation: Handle SR9238 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water for at least 15 minutes and
seek medical attention.
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» Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.qg.,
vermiculite, dry sand) and place it in a sealed container for disposal as hazardous waste. Do
not allow the material to enter drains or waterways.

Quantitative Data Summary

The following table summarizes key chemical and safety data for SR9238, essential for risk
assessment and proper handling during disposal.

Property Value Source

Ethyl 5-[[[[3'-(Methylsulfonyl)
[1,1'-biphenyl]-4-yllmethyl]

Chemical Name [(2,4,6- Tocris Bioscience
trimethylphenyl)sulfonyl]Jamino]

methyl]-2-furancarboxylate

Molecular Formula Cs1H33NO7S:2 R&D Systems
Molecular Weight 595.73 g/mol R&D Systems
Appearance Crystalline solid Cayman Chemical[1]

Soluble in DMSO (to 100 mM),  R&D Systems, Cayman

Solubility )

DMF (5 mg/ml) Chemical[1]

Store at +4°C or -20°C as R&D Systems, Cayman
Storage . ] ]

specified by the supplier. Chemical
CAS Number 1416153-62-2 R&D Systems

Step-by-Step Disposal Procedures

The proper disposal of SR9238, whether as a pure compound, in solution, or as contaminated
labware, requires segregation and treatment as hazardous chemical waste.

Disposal of Unused or Expired SR9238 (Solid)

» Containerization: Ensure the original container is securely sealed. If the original container is
compromised, transfer the solid waste to a new, compatible, and clearly labeled hazardous
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waste container.

o Labeling: Affix a hazardous waste label to the container. The label must include:
o The words "Hazardous Waste"
o The full chemical name: SR9238
o The accumulation start date
o The primary hazard(s) (e.g., "Toxic," "Irritant” - consult the SDS)

» Storage: Store the labeled container in a designated satellite accumulation area (SAA) that is
secure and segregated from incompatible materials.

» Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

Disposal of SR9238 Solutions (e.g., in DMSO)

o Waste Collection: Collect all liquid waste containing SR9238 in a dedicated, leak-proof, and
chemically compatible container (e.g., a high-density polyethylene bottle).

e Labeling: Label the liquid waste container with a hazardous waste tag detailing all
constituents, including the full name of the solvent (e.g., Dimethyl Sulfoxide) and the
estimated concentration of SR9238.

e Segregation: Do not mix SR9238 solutions with other waste streams unless explicitly
permitted by your institution's EHS guidelines. Halogenated and non-halogenated solvent
wastes should generally be kept separate.

o Storage and Pickup: Keep the container sealed when not in use and store it in a designated
SAA with secondary containment. Schedule a pickup with your EHS office.

Disposal of Contaminated Labware

o Solid Waste: Items such as pipette tips, microfuge tubes, and gloves that are contaminated
with SR9238 should be collected in a designated solid hazardous waste container. This
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container should be a durable, sealable bag or a rigid container lined with a bag.

o Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated
sharps container that is puncture-resistant and leak-proof.

o Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The first
two rinsates must be collected as hazardous liquid waste. After the third rinse, the glassware
can typically be disposed of in a designated broken glass container, but confirm this
procedure with your institution's EHS department.

e Labeling and Disposal: All containers for contaminated waste must be clearly labeled as
hazardous waste, indicating the presence of SR9238. These containers should be sealed
and disposed of through the institutional EHS program.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of SR9238 waste.
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SR9238 Disposal Workflow
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Caption: Workflow for the safe disposal of SR9238 waste.
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By adhering to these procedures, researchers can ensure the safe and responsible
management of SR9238 waste, protecting themselves, their colleagues, and the environment.
Always prioritize safety and consult your institution's specific guidelines for hazardous waste
management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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